Cas no 358672-65-8 (5-Bromo-6-chloropyridin-2-amine)

• Product Name: 5-Bromo-6-chloropyridin-2-amine
• CAS No: 358672-65-8
• MF: C₅H₄BrClN₂
• MW: 207.455658912659
• MDL: MFCD11848481
• CID: 293233
• PubChem ID: 22349203
• Update Time: 2025-06-14

5-Bromo-6-chloropyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-chloropyridin-2-amine
• 2-Pyridinamine,5-bromo-6-chloro-
• 2-AMINO-5-BROMO-6-CHLOROPYRIDINE
• 6-Amino-2-chloro-3-bromopyridine
• A-6446
• AC-6339
• 2-Pyridinamine, 5-bromo-6-chloro-
• AK112825
• BUTBOALODZMXJV-UHFFFAOYSA-N
• 6-Amino-3-bromo-2-chloropyridine
• 4491AB
• 5-Bromo-6-chloro-pyridin-2-ylamine
• FCH1406755
• SB13864
• SY025933
• OR310073
• AX8221093
• AB0062101
• ST2406140
• 5-Bromo-6-
• AKOS015991293
• 5-Bromo-6-chloropyridin-2-amine, AldrichCPR
• MFCD11848481
• CS-W003809
• DTXSID80625114
• A26588
• FT-0763704
• BS-2059
• SCHEMBL1255301
• EN300-170452
• 358672-65-8
• DB-081233

• MDL： MFCD11848481
• Inchi： 1S/C5H4BrClN2/c6-3-1-2-4(8)9-5(3)7/h1-2H,(H2,8,9)
• InChI Key： BUTBOALODZMXJV-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)N)Cl

Computed Properties

• Exact Mass: 205.92500
• Monoisotopic Mass: 205.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.834
• Melting Point: No data available
• Boiling Point: 285 ºC
• Flash Point: 126 ºC
• Refractive Index: 1.648
• PSA: 38.91000
• LogP: 2.66090
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Bromo-6-chloropyridin-2-amine Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：2811
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：Ⅲ
• Storage Condition：Room temperature

Additional information on 5-Bromo-6-chloropyridin-2-amine

Recent Advances in the Application of 5-Bromo-6-chloropyridin-2-amine (CAS: 358672-65-8) in Chemical Biology and Pharmaceutical Research

5-Bromo-6-chloropyridin-2-amine (CAS: 358672-65-8) has emerged as a pivotal intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Recent studies highlight its utility in the development of kinase inhibitors, antiviral compounds, and agrochemicals. This compound's unique halogenated pyridine scaffold offers versatile reactivity, enabling diverse functionalization strategies. A 2023 study published in Journal of Medicinal Chemistry demonstrated its role as a precursor for Bruton's tyrosine kinase (BTK) inhibitors, showing enhanced selectivity in autoimmune disease models.

Structural modifications of 5-Bromo-6-chloropyridin-2-amine have been explored to optimize pharmacokinetic properties. Research from the University of Cambridge (2024) revealed that introducing sulfonamide groups at the 2-amine position significantly improved blood-brain barrier penetration in CNS-targeting drug candidates. Molecular docking simulations further validated its binding affinity to adenosine A_2A receptors, suggesting potential applications in neurodegenerative disorder therapeutics.

In synthetic methodology, novel palladium-catalyzed cross-coupling reactions utilizing this compound were reported in ACS Catalysis (2023). The bromo and chloro substituents allow sequential functionalization via Suzuki-Miyaura and Buchwald-Hartwig reactions, enabling efficient construction of polyheterocyclic systems. This advancement has been particularly valuable for creating libraries of proteolysis targeting chimeras (PROTACs) for targeted protein degradation studies.

Analytical characterization of 358672-65-8 has seen improvements through hyphenated techniques. A 2024 Analytical Chemistry publication described a UPLC-QTOF-MS method capable of detecting sub-ppm levels of process-related impurities, critical for GMP-compliant manufacturing. Stability studies under ICH guidelines showed excellent thermal stability up to 150°C, making it suitable for high-temperature synthetic processes.

Emerging applications include its use in fluorescent probes for cellular imaging. Researchers at MIT engineered a turn-on probe by conjugating the pyridine core with BODIPY fluorophores, enabling real-time monitoring of lysosomal pH dynamics (Nature Chemical Biology, 2024). The electron-withdrawing halogens were found to be essential for maintaining probe stability in biological systems.

From a regulatory perspective, the compound's safety profile has been extensively documented in recent REACH submissions. Genotoxicity studies conducted per OECD 471 guidelines confirmed no mutagenic potential at therapeutic concentrations. These findings support its growing adoption in preclinical drug development pipelines across major pharmaceutical companies.